Cas no 210057-00-4 (3,5-DIMETHYL-4-PROPOXYBENZALDEHYDE)

• Product Name: 3,5-DIMETHYL-4-PROPOXYBENZALDEHYDE
• CAS No: 210057-00-4
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• MDL: MFCD06247276
• CID: 3165982
• PubChem ID: 10607773
• Update Time: 2025-10-15

3,5-DIMETHYL-4-PROPOXYBENZALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 3,5-DIMETHYL-4-PROPOXYBENZALDEHYDE
• E89954
• AKOS005291696
• CS-0196270
• 210057-00-4

• MDL： MFCD06247276
• Inchi： 1S/C12H16O2/c1-4-5-14-12-9(2)6-11(8-13)7-10(12)3/h6-8H,4-5H2,1-3H3
• InChI Key： TUHCHBABZCTPQT-UHFFFAOYSA-N
• SMILES： O(CCC)C1C(C)=CC(C=O)=CC=1C

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3,5-DIMETHYL-4-PROPOXYBENZALDEHYDE

Professional Introduction to 3,5-DIMETHYL-4-PROPOXYBENZALDEHYDE (CAS No. 210057-00-4)

3,5-DIMETHYL-4-PROPOXYBENZALDEHYDE, identified by the Chemical Abstracts Service (CAS) number 210057-00-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic aldehyde, characterized by its unique structural framework featuring a propoxy substituent at the para position relative to a dimethyl group on a benzene ring, exhibits distinct chemical and biological properties that make it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 3,5-DIMETHYL-4-PROPOXYBENZALDEHYDE consists of a benzene core substituted with two methyl groups at the 3rd and 5th positions, which enhance its lipophilicity and influence its electronic properties. The presence of a propoxy group at the 4th position introduces a hydrophilic moiety, creating a balance between hydrophobic and hydrophilic characteristics. This structural feature is particularly advantageous in designing molecules with tailored solubility and bioavailability for pharmaceutical applications.

In recent years, 3,5-DIMETHYL-4-PROPOXYBENZALDEHYDE has been extensively studied for its potential in the synthesis of bioactive compounds. Its aldehyde functionality serves as a reactive site for various chemical transformations, including condensation reactions with amino acids or heterocyclic compounds, leading to the formation of complex molecules such as Schiff bases or heterocycles. These derivatives have shown promise in various biological assays, including anti-inflammatory, antioxidant, and antimicrobial activities.

One of the most compelling aspects of 3,5-DIMETHYL-4-PROPOXYBENZALDEHYDE is its utility in the development of novel therapeutic agents. Researchers have leveraged its structural motif to design molecules that interact with specific biological targets. For instance, studies have demonstrated its role as a precursor in synthesizing small-molecule inhibitors targeting enzyme-catalyzed pathways implicated in diseases such as cancer and neurodegeneration. The dimethyl substituents on the benzene ring contribute to steric hindrance, which can be exploited to optimize binding affinity and selectivity.

The propoxy group in 3,5-DIMETHYL-4-PROPOXYBENZALDEHYDE also plays a crucial role in modulating the pharmacokinetic properties of derived compounds. This moiety can enhance metabolic stability by preventing rapid degradation while improving solubility in aqueous environments. Such characteristics are essential for developing drugs with prolonged half-lives and improved patient compliance. Furthermore, the propoxy group can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity and efficacy.

Recent advancements in computational chemistry have further highlighted the significance of 3,5-DIMETHYL-4-PROPOXYBENZALDEHYDE as a key intermediate. Molecular modeling studies have revealed that derivatives of this compound can adopt multiple conformations depending on their environment, offering flexibility in drug design. Additionally, virtual screening techniques have identified novel scaffolds derived from 3,5-DIMETHYL-4-PROPOXYBENZALDEHYDE that exhibit high potential for further optimization into lead compounds.

In clinical research, 3,5-DIMETHYL-4-PROPOXYBENZALDEHYDE has been explored as part of combinatorial chemistry libraries aimed at identifying multitarget drugs. Its structural versatility allows for the generation of diverse analogs with varying biological profiles. Such libraries are instrumental in high-throughput screening (HTS) campaigns to identify compounds with therapeutic potential across multiple disease indications.

The synthesis of 3,5-DIMETHYL-4-PROPOXYBENZALDEHYDE itself presents an interesting challenge due to its delicate functional groups. Modern synthetic methodologies have enabled efficient production routes that minimize side reactions and maximize yield. Techniques such as palladium-catalyzed cross-coupling reactions and selective hydroxylation have been employed to construct the desired framework with high precision.

Industrial applications of 3,5-DIMETHYL-4-PROPOXYBENZALDEHYDE are also emerging beyond pharmaceuticals. In agrochemical research, derivatives of this compound have shown activity against plant pathogens, offering potential as novel fungicides or herbicides. The ability to modify its structure allows chemists to fine-tune its properties for specific agricultural needs while maintaining environmental safety profiles.

The future prospects for 3,5-DIMETHYL-4-PROPOXYBENZALDEHYDE are promising, driven by ongoing research into new synthetic strategies and biological applications. As our understanding of molecular interactions deepens, this compound is likely to play an even more significant role in drug discovery and development. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into viable therapeutic options for patients worldwide.